Cas no 68322-82-7 (Benzenesulfonyl isocyanate, 2-nitro-)

• Product Name: Benzenesulfonyl isocyanate, 2-nitro-
• CAS No: 68322-82-7
• MF: C₇H₄N₂O₅S
• MW: 228.182060241699
• CID: 393382
• PubChem ID: 11138884
• Update Time: 2025-04-19

Benzenesulfonyl isocyanate, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl isocyanate, 2-nitro-
• 2-nitro-N-(oxomethylidene)benzenesulfonamide
• SCHEMBL5657559
• DTXSID50456654
• WUTBRBBUURJOOS-UHFFFAOYSA-N
• 2-nitro-N-(oxo-methylene)-benzenesulfonamide
• o-nitrobenzenesulfonyl isocyanate
• 2-nitrobenzenesulfonylisocyanate
• 2-nitrobenzenesulfonyl isocyanate
• 68322-82-7

• Inchi： 1S/C7H4N2O5S/c10-5-8-15(13,14)7-4-2-1-3-6(7)9(11)12/h1-4H
• InChI Key： WUTBRBBUURJOOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 227.98409241g/mol
• Monoisotopic Mass: 227.98409241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų